Cas no 220185-54-6 (Benzene, hexakis[[4-[[4-(1-methylethoxy)phenyl]thio]phenyl]thio]-)
220185-54-6 structure
Product Name:Benzene, hexakis[[4-[[4-(1-methylethoxy)phenyl]thio]phenyl]thio]-
CAS No:220185-54-6
MF:C96H90O6S12
MW:1724.51821088791
CID:1409601
Update Time:2024-08-16
Benzene, hexakis[[4-[[4-(1-methylethoxy)phenyl]thio]phenyl]thio]- Chemical and Physical Properties
Names and Identifiers
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- Benzene, hexakis[[4-[[4-(1-methylethoxy)phenyl]thio]phenyl]thio]-
- Benzene, 1,2,3,4,5,6-hexakis[[4-[[4-(1-methylethoxy)phenyl]thio]phenyl]thio]-
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- Inchi: 1S/C96H90O6S12/c1-61(2)97-67-13-25-73(26-14-67)103-79-37-49-85(50-38-79)109-91-92(110-86-51-39-80(40-52-86)104-74-27-15-68(16-28-74)98-62(3)4)94(112-88-55-43-82(44-56-88)106-76-31-19-70(20-32-76)100-64(7)8)96(114-90-59-47-84(48-60-90)108-78-35-23-72(24-36-78)102-66(11)12)95(113-89-57-45-83(46-58-89)107-77-33-21-71(22-34-77)101-65(9)10)93(91)111-87-53-41-81(42-54-87)105-75-29-17-69(18-30-75)99-63(5)6/h13-66H,1-12H3
- InChI Key: VKYJRFXGSFNEMA-UHFFFAOYSA-N
- SMILES: C1(SC2=CC=C(SC3=CC=C(OC(C)C)C=C3)C=C2)=C(SC2=CC=C(SC3=CC=C(OC(C)C)C=C3)C=C2)C(SC2=CC=C(SC3=CC=C(OC(C)C)C=C3)C=C2)=C(SC2=CC=C(SC3=CC=C(OC(C)C)C=C3)C=C2)C(SC2=CC=C(SC3=CC=C(OC(C)C)C=C3)C=C2)=C1SC1=CC=C(SC2=CC=C(OC(C)C)C=C2)C=C1
Computed Properties
- Exact Mass: 1722.3393
Experimental Properties
- Density: 1.35±0.1 g/cm3(Predicted)
- PSA: 55.38
Benzene, hexakis[[4-[[4-(1-methylethoxy)phenyl]thio]phenyl]thio]- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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